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Compound of Interest

Compound Name: UV Cleavable Biotin-PEG2-Azide

Cat. No.: B8106354

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Biotin-PEG2-Azide in click

chemistry reactions, a powerful and versatile tool for the biotinylation of a wide range of

molecules. This method offers high specificity and efficiency for labeling biomolecules such as

proteins, nucleic acids, and small molecules for subsequent detection, purification, or functional

studies.

Click chemistry describes a class of reactions that are rapid, selective, and high-yielding. The

most common form used for bioconjugation is the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), which forms a stable triazole linkage between an azide and a terminal

alkyne.[1] A key advantage of this reaction is its bio-orthogonality, meaning the reacting groups

are abiotic and do not interfere with native biological functionalities. Biotin-PEG2-azide is a

reagent where biotin is attached to an azide group through a hydrophilic polyethylene glycol

(PEG) spacer. This PEG linker enhances aqueous solubility and separates the biotin from the

target molecule, which can improve its accessibility for binding to avidin or streptavidin.[2][3]

Alternatively, strain-promoted azide-alkyne cycloaddition (SPAAC) can be employed. This

copper-free click chemistry variant utilizes a strained cyclooctyne, which reacts spontaneously
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with an azide, eliminating the need for a potentially cytotoxic copper catalyst and making it

ideal for applications in living systems.[4][5][6]

Core Applications:
Biotinylation of Proteins and Peptides: Introduce biotin moieties for affinity purification,

western blotting, and ELISA.[7]

Labeling of Nucleic Acids: Biotinylate DNA and RNA for non-radioactive detection in

applications like in situ hybridization and microarray analysis.

Modification of Small Molecules: Functionalize small molecule probes for target identification

and validation studies.[8]

Cell Surface Labeling: Tag cell surface glycans or other molecules for imaging and tracking

studies.[5]

I. Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Protocol
This protocol describes the general procedure for labeling an alkyne-containing molecule with

Biotin-PEG2-Azide using a copper catalyst.

Experimental Workflow: CuAAC
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Preparation Reaction Purification

Prepare Stock Solutions
(Biotin-PEG2-Azide, Alkyne-Molecule,

CuSO4, Ligand, Sodium Ascorbate)

Combine Alkyne-Molecule
and Biotin-PEG2-Azide

Add Premixed
CuSO4 and Ligand

Add Sodium Ascorbate
to Initiate Reaction Incubate at Room Temperature Purify Biotinylated Product

(e.g., Precipitation, Chromatography)

Molecule with
Strained Alkyne (e.g., DBCO)

Combine in
Physiological Buffer

Biotin-PEG2-Azide

Incubate at
Physiological Temperature

Stable Biotinylated
Product (Triazole Linkage)
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Prepare Streptavidin Beads
(Wash and Equilibrate)

Incubate Biotinylated Sample
with Beads

Wash Beads to Remove
Non-specific Binders

Elute Biotinylated Molecule

Analyze Eluted Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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